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Compound Name: Fumaric Acid

Cat. No.: B1674181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Fumaric acid, a naturally occurring dicarboxylic acid, is a key intermediate in the cellular

tricarboxylic acid (TCA) cycle and is widely utilized in the pharmaceutical, food, and chemical

industries.[1][2] Its physicochemical properties in aqueous solutions are of paramount

importance for its application in drug formulation and development, where it can serve as an

excipient or be part of an active pharmaceutical ingredient (API) salt or ester.[2][3][4] This

technical guide provides an in-depth overview of the core physicochemical properties of

fumaric acid in water, detailed experimental protocols for their determination, and their

implications for pharmaceutical development.

Core Physicochemical Properties
Fumaric acid's properties are largely dictated by its structure as a trans-isomer of butenedioic

acid, which imparts greater stability compared to its cis-isomer, maleic acid. This stability is

reflected in its higher melting point and lower water solubility.

Solubility in Aqueous Solution
Fumaric acid is characterized by its limited solubility in cold water, which significantly

increases with temperature. This temperature-dependent solubility is a critical factor in

processes like crystallization for purification and in the design of controlled-release

formulations. The presence of co-solvents such as ethanol can also influence its solubility.
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Table 1: Aqueous Solubility of Fumaric Acid at Various Temperatures

Temperature (°C) Solubility ( g/100 mL) Reference(s)

15.5 0.428

20 0.700

25 0.63

100 9.8 - 9.97

Acidity and pKa Values
As a dicarboxylic acid, fumaric acid undergoes a two-step dissociation in water. The acid

dissociation constants, pKa1 and pKa2, are crucial for predicting the ionization state of the

molecule at a given pH, which in turn affects its solubility, absorption, and interaction with other

molecules in a formulation.

Table 2: Dissociation Constants (pKa) of Fumaric Acid in Water at 25°C

Parameter Value Reference(s)

pKa1 3.02 - 3.03

pKa2 4.38 - 4.54

Potentiometrically Determined

pKa1
2.86 ± 0.04

Potentiometrically Determined

pKa2
4.26 ± 0.04

Thermal Stability
Fumaric acid exhibits high thermal stability, a desirable characteristic for manufacturing

processes that involve heat, such as melt extrusion or drying. It sublimes at temperatures

above 200°C and melts with decomposition at higher temperatures. Thermogravimetric (TGA)

and Differential Scanning Calorimetry (DSC) analyses show that it begins to volatilize around

172°C, with a strong endothermic peak corresponding to sublimation at approximately 273°C
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under a nitrogen atmosphere. It shows no significant thermal decomposition below this

temperature.

Table 3: Thermal Properties of Fumaric Acid

Property Value (°C) Conditions/Notes Reference(s)

Sublimation

Temperature
~200 Begins to sublime

Decomposition

Temperature
>230

Forms maleic

anhydride

Melting Point ~287
In a closed

tube/capillary

Endothermic Peak

(Sublimation)
273 Under flowing N₂

Experimental Protocols
Accurate determination of these physicochemical properties is essential for quality control and

formulation development. The following sections detail standard methodologies.

Determination of Aqueous Solubility (Stirred-Flask
Method)
This method measures the equilibrium solubility of a compound in a specific solvent at a

controlled temperature.

Methodology:

Preparation: An excess amount of solid fumaric acid is added to a known volume of

deionized water in a sealed, thermostatically controlled flask.

Equilibration: The flask is agitated (e.g., using a magnetic stirrer or a shaker bath) at a

constant temperature for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached.
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Sample Withdrawal and Filtration: Once equilibrium is achieved, agitation is stopped to allow

undissolved solids to settle. A sample of the supernatant is withdrawn using a syringe fitted

with a filter (e.g., 0.45 µm PTFE) to remove any undissolved particles.

Quantification: The concentration of fumaric acid in the clear filtrate is determined using a

suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC)

with UV detection or by titration with a standardized solution of sodium hydroxide.

Calculation: The solubility is expressed in grams per 100 mL of water ( g/100 mL) or moles

per liter (mol/L). The experiment is repeated at different temperatures to determine the

temperature-solubility profile.

Determination of pKa (Potentiometric Titration)
Potentiometric titration is a highly accurate method for determining the pKa values of ionizable

substances.

Methodology:

System Calibration: A potentiometer and pH electrode are calibrated using standard buffers

of known pH (e.g., pH 4, 7, and 10).

Sample Preparation: A precise amount of fumaric acid is dissolved in a known volume of

deionized, carbonate-free water to create a solution of known concentration (e.g., 1-10 mM).

The ionic strength of the solution is typically kept constant by adding a background

electrolyte like 0.15 M KCl.

Titration: The solution is placed in a thermostatted vessel and titrated with a standardized

solution of a strong base (e.g., 0.1 M NaOH), added in small, precise increments. To ensure

an inert environment, the solution can be purged with nitrogen before and during the titration.

Data Acquisition: The pH of the solution is recorded after each addition of the titrant, once

the reading has stabilized.

Data Analysis: A titration curve is generated by plotting the measured pH versus the volume

of titrant added. The pKa values correspond to the pH at the half-equivalence points. The

first equivalence point is where all the first protons have been neutralized, and the second is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1674181?utm_src=pdf-body
https://www.benchchem.com/product/b1674181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


where all the second protons have been neutralized. The pKa1 is the pH at the midpoint to

the first equivalence point, and pKa2 is the pH at the midpoint between the first and second

equivalence points. Specialized software can be used to calculate the pKa values from the

titration data.

Thermal Analysis (DSC and TGA)
Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) provide

information on melting, sublimation, and decomposition.

Methodology:

Sample Preparation: A small, accurately weighed amount of fumaric acid (typically 2-10 mg)

is placed into an appropriate sample pan (e.g., aluminum).

Instrument Setup (DSC): The DSC instrument is calibrated for temperature and enthalpy.

The sample and a reference pan (usually empty) are placed in the DSC cell. The cell is

heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., flowing

nitrogen). The instrument records the difference in heat flow required to maintain the sample

and reference at the same temperature. Endothermic events (like melting or sublimation)

and exothermic events are recorded as peaks.

Instrument Setup (TGA): The TGA instrument is calibrated for mass and temperature. The

sample pan is placed on a sensitive microbalance within a furnace. The sample is heated at

a constant rate under a controlled atmosphere. The instrument records the change in mass

as a function of temperature.

Data Analysis:

DSC Thermogram: Shows endothermic peaks corresponding to sublimation (~273°C) and

melting (~287°C).

TGA Thermogram: Shows mass loss as a function of temperature. For fumaric acid, a

significant mass loss corresponding to sublimation will be observed, starting around 172°C

and becoming rapid above 200°C.

Mandatory Visualizations
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Dissociation of Fumaric Acid
The following diagram illustrates the two-step dissociation of fumaric acid in an aqueous

solution.
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Caption: Stepwise dissociation of fumaric acid in aqueous solution.

Experimental Workflow
This diagram outlines a logical workflow for the comprehensive physicochemical

characterization of fumaric acid.
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Caption: Workflow for physicochemical characterization of fumaric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1674181#physicochemical-properties-of-fumaric-
acid-in-aqueous-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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